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Cat. No.: B1338873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 5-tert-butyl-1,2,4-oxadiazol-
3-amine, a heterocyclic compound belonging to the 1,2,4-oxadiazole class. Due to their broad

spectrum of biological activities, including antimicrobial and anti-inflammatory properties, 1,2,4-

oxadiazoles are significant scaffolds in medicinal chemistry and drug discovery programs.[1][2]

This guide consolidates key chemical data, presents a generalized experimental protocol for its

synthesis, and outlines a typical workflow for biological evaluation, tailored for professionals in

the field.

Core Compound Properties
5-tert-butyl-1,2,4-oxadiazol-3-amine is a small molecule featuring a 1,2,4-oxadiazole ring

substituted with a tert-butyl group at the 5-position and an amine group at the 3-position. Its

chemical and physical properties are summarized below.

Table 1: Chemical and Physical Data for 5-tert-butyl-
1,2,4-oxadiazol-3-amine
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Property Value

Molecular Formula C₇H₁₃N₃O

Molecular Weight 155.20 g/mol

IUPAC Name 5-(tert-butyl)-1,2,4-oxadiazol-3-amine

CAS Number Not available

Physical State Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Note: Experimental physical properties for this specific compound are not readily available in

public literature. The molecular weight was calculated based on its chemical formula.

Synthesis and Experimental Protocols
While a specific protocol for the synthesis of 5-tert-butyl-1,2,4-oxadiazol-3-amine is not

detailed in the surveyed literature, a general and widely adopted method for the synthesis of

3,5-disubstituted 1,2,4-oxadiazoles involves the cyclization of an O-acyl-amidoxime

intermediate.[3] This intermediate is typically formed by the reaction of an amidoxime with an

activated carboxylic acid derivative.

General Synthesis Protocol for 3,5-Disubstituted 1,2,4-
Oxadiazoles
This protocol is a representative method and may require optimization for the specific synthesis

of 5-tert-butyl-1,2,4-oxadiazol-3-amine.

Step 1: Formation of the Amidoxime

The synthesis typically starts with the preparation of the required amidoxime. For the target

compound, a tert-butyl amidoxime would be a potential starting material. This can be prepared

from a corresponding nitrile (e.g., trimethylacetonitrile) and hydroxylamine.[3]
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Step 2: Acylation of the Amidoxime and Cyclodehydration

Activation of Carboxylic Acid: A suitable carboxylic acid is activated. A common activating

agent is 1,1'-Carbonyldiimidazole (CDI).[3]

Acylation: The activated carboxylic acid is reacted with the amidoxime in a suitable solvent

like N,N-Dimethylformamide (DMF) at room temperature to form an O-acyl-amidoxime

intermediate.[3]

Cyclodehydration: The O-acyl-amidoxime intermediate is then heated (e.g., to 120°C) to

induce cyclodehydration, yielding the 1,2,4-oxadiazole ring.[3]

Purification: The final product is purified using standard techniques such as liquid-liquid

extraction and flash chromatography.[3]

Logical Workflow for Synthesis
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Starting Materials:
- Nitrile (e.g., Trimethylacetonitrile)

- Hydroxylamine
- Carboxylic Acid Derivative
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(Formation of O-acyl-amidoxime)

Cyclodehydration
(Heating)

Crude 1,2,4-Oxadiazole

Purification
(Extraction, Chromatography)

Final Product:
5-tert-butyl-1,2,4-oxadiazol-3-amine

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 1,2,4-oxadiazoles.

Biological Activity and Potential Applications
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The 1,2,4-oxadiazole ring is a well-established pharmacophore in drug discovery, known for its

metabolic stability and ability to act as a bioisostere for amides and esters.[3] Compounds

containing this scaffold have demonstrated a wide range of biological activities.

Known Activities of 1,2,4-Oxadiazole Derivatives:
Antimicrobial Activity: Many 1,2,4-oxadiazole derivatives have shown potent activity against

various bacterial and fungal strains.[1] Some have been investigated as potential treatments

for infections caused by Staphylococcus aureus, Escherichia coli, and Candida albicans.[1]

Anti-inflammatory and Analgesic Effects: This class of compounds has been explored for its

potential to reduce inflammation and pain.

Anticancer Properties: Certain 1,2,4-oxadiazoles have been evaluated for their efficacy

against various cancer cell lines.[2]

Antiviral and Antiparasitic Activity: The scaffold is also present in compounds investigated for

activity against viruses and parasites like Trypanosoma cruzi.[1][2]

Given the prevalence of these activities within the 1,2,4-oxadiazole class, it is plausible that 5-
tert-butyl-1,2,4-oxadiazol-3-amine could be a candidate for screening in these therapeutic

areas.

Experimental Workflow for Biological Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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